Cas no 77533-18-7 (2-(Bromomethyl)-3-chlorobenzonitrile)

• Product Name: 2-(Bromomethyl)-3-chlorobenzonitrile
• CAS No: 77533-18-7
• MF: C₈H₅BrClN
• MW: 230.489000082016
• MDL: MFCD12025410
• CID: 547963
• PubChem ID: 14980510
• Update Time: 2025-04-19

2-(Bromomethyl)-3-chlorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3-chlorobenzonitrile
• 2-Bromomethyl-3-chlorobenzonitrile
• 2-Chloro-6-cyanobenzyl bromide
• Benzonitrile,2-(bromomethyl)-3-chloro-
• 2-cyano-6-chlorobenzylbromide
• 3-Chloro-2-(bromomethyl)benzonitrile
• ZZBRTAXRIKBTMY-UHFFFAOYSA-N
• 2-bromomethyl-3-chloro-benzonitrile
• CL8700
• 2158AC
• FCH1409214
• AS02601
• 2-Bromomet?hyl-3-chlo?robenzonit?rile
• DS-17922
• EN300-5655187
• A9815
• CDA53318
• FT-0651221
• SCHEMBL4145151
• MFCD12025410
• DTXSID30566442
• Benzonitrile, 2-(bromomethyl)-3-chloro-
• CS-0041834
• N-Benzyl4-bromobenzenesulfonamide
• AKOS005259305
• 77533-18-7
• DTXCID30517217
• 2-Bromomet​hyl-3-chlo​robenzonit​rile
• DA-02872

• MDL： MFCD12025410
• Inchi： 1S/C8H5BrClN/c9-4-7-6(5-11)2-1-3-8(7)10/h1-3H,4H2
• InChI Key： ZZBRTAXRIKBTMY-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC=CC=1C#N)Cl

Computed Properties

• Exact Mass: 228.92900
• Monoisotopic Mass: 228.92939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8
• XLogP3: 2.8

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.63
• Melting Point: No data available
• Boiling Point: 279.7°C at 760 mmHg
• Flash Point: 122.9°C
• Refractive Index: 1.604
• PSA: 23.79000
• LogP: 3.10658
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-(Bromomethyl)-3-chlorobenzonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides